Cas no 875305-85-4 (5-Chloro-1H-indazole-7-carboxylic acid)

5-Chloro-1H-indazole-7-carboxylic acid is a heterocyclic compound featuring a chloro-substituted indazole core with a carboxylic acid functional group at the 7-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. Its reactive carboxylic acid group allows for further derivatization, enabling the formation of amides, esters, and other derivatives. The chloro substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The compound exhibits high purity and stability, making it suitable for research applications in medicinal chemistry and drug discovery. Its well-defined structure ensures reproducibility in synthetic pathways.

5-Chloro-1H-indazole-7-carboxylic acid structure

875305-85-4 structure

Product Name:5-Chloro-1H-indazole-7-carboxylic acid

CAS No:875305-85-4

MF:C₈H₅ClN₂O₂

MW:196.590500593185

MDL:MFCD20485066

CID:1904962

PubChem ID:57546183

Update Time:2025-06-08

5-Chloro-1H-indazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-chloro-1h-indazole-7-carboxylic Acid
- VNJXVZJEPIMSIW-UHFFFAOYSA-N
- FCH1238039
- SB16366
- AK171361
- 1h-indazole-7-carboxylic acid,5-chloro-
- 1H-Indazole-7-carboxylic acid, 5-chloro-
- EN300-7417189
- G11193
- AKOS023810082
- P12773
- CS-0050547
- SCHEMBL2427163
- 5-CHLORO-2H-INDAZOLE-7-CARBOXYLIC ACID
- 875305-85-4
- SY241098
- AS-51483
- 5-chloro-1H-indazole-7-carboxylicacid
- MFCD20485066
- 5-Chloro-1H-indazole-7-carboxylic acid
- MDL： MFCD20485066
- Inchi： 1S/C8H5ClN2O2/c9-5-1-4-3-10-11-7(4)6(2-5)8(12)13/h1-3H,(H,10,11)(H,12,13)
- InChI Key： VNJXVZJEPIMSIW-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=O)O)C2=C(C=NN2)C=1

Computed Properties

Exact Mass: 196.004
Monoisotopic Mass: 196.004
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 66

Experimental Properties

Density: 1.6±0.1 g/cm3
Boiling Point: 462.3±25.0 °C at 760 mmHg
Flash Point: 233.4±23.2 °C
Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-Chloro-1H-indazole-7-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Chloro-1H-indazole-7-carboxylic acid Pricemore >>

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